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Compound of Interest

Compound Name: NCT-503

Cat. No.: B609503

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of NCT-503, a phosphoglycerate dehydrogenase (PHGDH) inhibitor. In the absence of

specific disposal protocols for NCT-503, these guidelines are based on established best

practices for laboratory chemical waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel handling NCT-503 are

familiar with its properties and have access to the appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat. All handling of NCT-503, particularly in

its powdered form or when preparing solutions, should be conducted in a well-ventilated area

or a chemical fume hood to minimize inhalation exposure.

Quantitative Data for NCT-503
A summary of the key quantitative data for NCT-503 is presented below for easy reference.

This information is critical for understanding the compound's characteristics and for making

informed decisions on its handling and disposal.
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Property Value

Molecular Formula C₂₀H₂₃F₃N₄S

Molecular Weight 408.48 g/mol

IC₅₀ for PHGDH 2.5 µM

EC₅₀ in PHGDH-dependent cell lines 8–16 µM

Solubility in DMSO ≥ 40.9 mg/mL

Step-by-Step Disposal Procedures for NCT-503
The following procedures are designed to guide the user through the safe disposal of NCT-503
in various forms.

1. Disposal of Unused or Expired Solid NCT-503:

Do not dispose of solid NCT-503 in the regular trash.

The compound should be treated as chemical waste.

Place the original container with the unused or expired NCT-503 into a larger, sealable, and

clearly labeled waste container.

The label should include "Hazardous Waste," the chemical name "NCT-503," and any other

information required by your institution's Environmental Health & Safety (EHS) department.

Store the waste container in a designated, secure area for chemical waste pickup.

2. Disposal of NCT-503 Solutions (e.g., in DMSO):

Do not dispose of NCT-503 solutions down the drain.[1][2] Dimethyl sulfoxide (DMSO) is a

common solvent for NCT-503 and should be disposed of as a hazardous waste.[3][4]

Collect all liquid waste containing NCT-503 in a dedicated, leak-proof, and chemically

compatible container.[5]
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The container must be clearly labeled as "Hazardous Waste" and specify all contents,

including "NCT-503" and "Dimethyl Sulfoxide."

Store the liquid waste container in a designated satellite accumulation area until it is

collected by your institution's EHS department.

3. Decontamination and Disposal of Empty Containers:

Empty containers that held NCT-503 must be decontaminated before disposal.

Triple rinse the container with a suitable solvent in which NCT-503 is soluble (e.g., DMSO or

ethanol).

Collect the rinsate as hazardous liquid waste and add it to your designated NCT-503 waste

container.

After triple rinsing, deface or remove the original label from the container.

The cleaned and defaced container can then typically be disposed of as regular laboratory

glass or plastic waste, in accordance with your institution's policies.

4. Disposal of Contaminated Labware:

Disposable labware (e.g., pipette tips, microfuge tubes) contaminated with NCT-503 should

be collected in a designated, sealed waste bag or container.

Label the container as "Hazardous Waste" and specify the contaminant as "NCT-503."

Store this solid waste in the designated hazardous waste accumulation area for pickup.

Experimental Protocols
While specific experimental protocols for the disposal of NCT-503 are not available, the

recommended procedures are derived from standard laboratory chemical waste management

protocols. The key principle is the segregation and proper labeling of all waste streams

containing NCT-503 for collection by a certified hazardous waste disposal service.
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Logical Workflow for NCT-503 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NCT-503 and associated materials.
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Start: NCT-503 Waste Generation

Step 1: Identify Waste Type

Solid Waste Stream Liquid Waste Stream

Empty Container Stream

Final Disposal

NCT-503 Waste

Identify Waste Form

Solid NCT-503 or
Contaminated Labware

Solid

NCT-503 Solution
(e.g., in DMSO)

Liquid

Empty NCT-503 Container

Empty
Container

Collect in Labeled
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Collect in Labeled
Hazardous Liquid Waste Container

Triple Rinse with
Appropriate Solvent

Collect Rinsate as
Hazardous Liquid Waste

Dispose of Cleaned Container
as Non-Hazardous Waste

Arrange for EHS
Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of NCT-503 waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

NCT-503, thereby protecting personnel and the environment. Always consult your institution's

specific guidelines and EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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